molecular formula C8H3Cl2F2N B6311128 3-(Difluorochloromethyl)-6-chlorobenzonitrile CAS No. 2088945-38-2

3-(Difluorochloromethyl)-6-chlorobenzonitrile

Cat. No. B6311128
CAS RN: 2088945-38-2
M. Wt: 222.02 g/mol
InChI Key: ZKQLXWMAOXMUAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Difluorochloromethyl)-6-chlorobenzonitrile, or 3-DFCB, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in a variety of research areas. It is a synthetic compound that has been synthesized through a variety of methods, and its chemical and physical properties have been studied in detail. 3-DFCB has been shown to have a wide range of applications in research, including as a tool for studying biochemical and physiological processes, as a reagent for synthesizing other compounds, and as a potential therapeutic agent for treating certain diseases. In

Scientific Research Applications

3-DFCB has been studied extensively in the scientific community due to its potential applications in a variety of research areas. It has been used as a tool for studying biochemical and physiological processes, as a reagent for synthesizing other compounds, and as a potential therapeutic agent for treating certain diseases. 3-DFCB has been used as a tool for studying biochemical and physiological processes, such as its ability to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. It has also been used as a reagent for synthesizing other compounds, such as 3-chloro-6-chlorobenzonitrile, which is a precursor to a variety of compounds. Finally, 3-DFCB has been studied as a potential therapeutic agent for treating certain diseases, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-DFCB is not yet fully understood. However, it is believed to act by inhibiting the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. This inhibition of acetylcholinesterase may lead to an increase in the levels of the neurotransmitter acetylcholine, which has been linked to improved cognitive function and memory. In addition, 3-DFCB has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. The inhibition of this enzyme may lead to an increase in the levels of these neurotransmitters, which has been linked to improved mood and emotional regulation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-DFCB have been studied extensively in the scientific community. 3-DFCB has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. This inhibition of acetylcholinesterase may lead to an increase in the levels of the neurotransmitter acetylcholine, which has been linked to improved cognitive function and memory. In addition, 3-DFCB has been shown to inhibit the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. The inhibition of this enzyme may lead to an increase in the levels of these neurotransmitters, which has been linked to improved mood and emotional regulation.

Advantages and Limitations for Lab Experiments

3-DFCB has several advantages and limitations for use in laboratory experiments. One of the main advantages of 3-DFCB is its ability to be synthesized through a variety of methods, which makes it relatively easy to obtain and use in laboratory experiments. In addition, 3-DFCB has been shown to have a wide range of applications in research, including as a tool for studying biochemical and physiological processes, as a reagent for synthesizing other compounds, and as a potential therapeutic agent for treating certain diseases.
However, there are also several limitations to the use of 3-DFCB in laboratory experiments. One of the main limitations is that it is a synthetic compound, which means that it may not be as readily available as naturally occurring compounds. In addition, 3-DFCB has not yet been extensively studied, so its full range of effects and applications is not yet known. Finally, 3-DFCB is a potentially toxic compound, so it should be handled with care and caution in the laboratory.

Future Directions

Despite its potential applications, 3-DFCB has not yet been extensively studied, so there are still many potential future directions for research. One potential direction is to further explore its biochemical and physiological effects, as well as its potential therapeutic applications for treating certain diseases. In addition, further research could be conducted to better understand its mechanism of action and to identify potential new uses for 3-DFCB. Finally, further research could be conducted to explore the potential toxicity of 3-DFCB and to identify potential ways to reduce its toxicity.

Synthesis Methods

3-DFCB has been synthesized through a variety of methods, including direct fluorination of 6-chlorobenzonitrile, oxidation of 3-chloro-6-chlorobenzonitrile, and reaction of 3-chloro-6-chlorobenzonitrile with difluorochloromethane. The direct fluorination method involves the reaction of 6-chlorobenzonitrile with difluorochloromethane in the presence of a catalyst, such as a Lewis acid. This method is simple, efficient, and cost-effective, and it has been used to synthesize 3-DFCB in a variety of solvents. The oxidation method involves the reaction of 3-chloro-6-chlorobenzonitrile with a strong oxidizing agent, such as potassium permanganate, in the presence of a strong acid. This method is also simple and efficient, and it has been used to synthesize 3-DFCB in a variety of solvents. Finally, the reaction of 3-chloro-6-chlorobenzonitrile with difluorochloromethane involves the reaction of the two compounds in the presence of a catalyst, such as a Lewis acid. This method is also simple and efficient, and it has been used to synthesize 3-DFCB in a variety of solvents.

properties

IUPAC Name

2-chloro-5-[chloro(difluoro)methyl]benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3Cl2F2N/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKQLXWMAOXMUAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C(F)(F)Cl)C#N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3Cl2F2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Difluorochloromethyl)-6-chlorobenzonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.